Cas no 26801-18-3 (3-(3,4-Dimethylphenyl)propan-1-ol)

• Product Name: 3-(3,4-Dimethylphenyl)propan-1-ol
• CAS No: 26801-18-3
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 2151712
• PubChem ID: 19075376
• Update Time: 2024-03-01

3-(3,4-Dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethylphenyl)-1-propanol
• 3-(3,4-dimethylphenyl)propan-1-ol
• OHJUXULNCIDDJM-UHFFFAOYSA-N
• 3-(3,4-Dimethylphenyl)propan-1-ol

• Inchi： 1S/C11H16O/c1-9-5-6-11(4-3-7-12)8-10(9)2/h5-6,8,12H,3-4,7H2,1-2H3
• InChI Key： OHJUXULNCIDDJM-UHFFFAOYSA-N
• SMILES： OCCCC1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 164.120115130g/mol
• Monoisotopic Mass: 164.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives o-Xylenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Xylenes o-Xylenes